Cas no 3400-22-4 (4-Methoxy-N-methylbenzamide)

• Product Name: 4-Methoxy-N-methylbenzamide
• CAS No: 3400-22-4
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD00522600
• CID: 322286
• PubChem ID: 346031
• Update Time: 2025-10-29

4-Methoxy-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-N-methylbenzamide
• benzamide, 4-methoxy-N-methyl-
• 4-methoxy-N-methyl-benzamide
• (4-methoxyphenyl)-N-methylcarboxamide
• NSC404038
• N-Methyl-p-anisolcarbamid
• N-Methyl 4-methoxybenzamide
• SIOAPROKUUGJAQ-UHFFFAOYSA-N
• BDBM190257
• STK395612
• SBB087913
• BBL003667
• 4042AB
• AK120611
• ST50450559
• T7720
• US9175357, 5754
• NSC-404038
• SB76117
• CHEMBL3932992
• DTXSID60323449
• SCHEMBL837307
• AKOS005433986
• C74747
• CS-0061778
• AP-065/34563049
• FT-0715146
• A875129
• Z32016396
• MFCD00522600
• DS-6230
• 3400-22-4
• 2,8-Diazaspiro[5.5]undecane-2-carboxylic acid 1,1-dimethylethyl ester
• SY105383
• VZH
• DA-06686

• MDL： MFCD00522600
• Inchi： 1S/C9H11NO2/c1-10-9(11)7-3-5-8(12-2)6-4-7/h3-6H,1-2H3,(H,10,11)
• InChI Key： SIOAPROKUUGJAQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(NC)=O)=CC=1

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Methoxy-N-methylbenzamide

4-Methoxy-N-methylbenzamide (CAS No. 3400-22-4): A Comprehensive Overview

4-Methoxy-N-methylbenzamide, also known by its CAS registry number 3400-22-4, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is a derivative of benzamide, where the amide group is substituted with a methyl group at the nitrogen atom, and a methoxy group is attached to the para position of the benzene ring. The combination of these substituents imparts unique chemical and physical properties to the molecule, making it a valuable compound in both academic research and industrial applications.

The synthesis of 4-Methoxy-N-methylbenzamide typically involves the reaction of 4-methoxyaniline with an appropriate acylating agent, such as acetyl chloride or an acid anhydride, in the presence of a base. The methyl group substitution on the nitrogen atom can be achieved through alkylation or methylation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste generation.

In terms of chemical properties, 4-Methoxy-N-methylbenzamide exhibits good thermal stability and moderate solubility in organic solvents. Its electronic structure, influenced by the electron-donating methoxy group and the electron-withdrawing amide group, makes it a suitable candidate for various chemical transformations. For instance, the compound can undergo nucleophilic substitution reactions due to the activation of the benzene ring by the methoxy group, while the amide group can participate in hydrogen bonding interactions.

The application of 4-Methoxy-N-methylbenzamide in pharmaceuticals is particularly noteworthy. It has been explored as a potential drug delivery agent due to its ability to form stable complexes with bioactive molecules. Recent studies have demonstrated its role as a carrier for poorly water-soluble drugs, enhancing their bioavailability through improved solubility and controlled release profiles.

In agrochemicals, 4-Methoxy-N-methylbenzamide has been investigated as a component in herbicides and fungicides. Its ability to inhibit specific enzymes involved in plant growth regulation makes it a promising candidate for crop protection products. Additionally, its role as a precursor in the synthesis of more complex agrochemical compounds has been documented in recent research.

The material science sector has also benefited from the unique properties of 4-Methoxy-N-methylbenzamide. It has been used as a building block in the synthesis of advanced polymers and composites, where its functional groups contribute to cross-linking and improved mechanical properties. Recent advancements have highlighted its potential in developing high-performance materials for electronic applications.

In conclusion, 4-Methoxy-N-methylbenzamide (CAS No. 3400-22-4) is a multifaceted compound with diverse applications across various industries. Its chemical versatility, combined with recent innovations in synthesis and application techniques, positions it as an essential compound in both academic research and industrial development.